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Compound of Interest

Compound Name: Butyl ethyl ether

Cat. No.: B146140

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of anhydrous
butyl ethyl ether. It includes key safety protocols, physical and chemical properties, and
common experimental applications with detailed methodologies.

Section 1: Safety and Handling

Anhydrous butyl ethyl ether is a highly flammable liquid and vapor that can cause serious eye
irritation and may cause respiratory irritation, drowsiness, or dizziness.[1] Proper handling is
crucial to prevent accidents and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Before handling anhydrous butyl ethyl ether, ensure the following personal protective
equipment is worn:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[1][2]

» Hand Protection: Wear impervious gloves, such as nitrile or neoprene, to prevent skin
contact.[1]

» Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[3]

[4]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b146140?utm_src=pdf-interest
https://www.benchchem.com/product/b146140?utm_src=pdf-body
https://www.benchchem.com/product/b146140?utm_src=pdf-body
https://www.researchgate.net/file.PostFileLoader.html?id=560bba785f7f714f758b4594&assetKey=AS:279331411644429@1443609206543
https://www.benchchem.com/product/b146140?utm_src=pdf-body
https://www.researchgate.net/file.PostFileLoader.html?id=560bba785f7f714f758b4594&assetKey=AS:279331411644429@1443609206543
http://orgsyn.org/demo.aspx?prep=cv7p0461
https://www.researchgate.net/file.PostFileLoader.html?id=560bba785f7f714f758b4594&assetKey=AS:279331411644429@1443609206543
https://web.mnstate.edu/jasperse/chem365/grignard.pdf
https://askfilo.com/user-question-answers-smart-solutions/how-do-you-prepare-t-butyl-ethyl-ether-by-using-williamson-3336333433343534
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[1][3] If
vapor concentrations are high, a NIOSH-approved respirator with an organic vapor cartridge
is necessary.[1][3]

Engineering Controls

o Ventilation: Always handle anhydrous butyl ethyl ether in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation exposure.[1][3]

o Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting
equipment to prevent ignition of flammable vapors.[2][3][4]

e Grounding and Bonding: Ground and bond containers and receiving equipment during
transfer to prevent static discharge, which can ignite flammable vapors.[2][3][4]

o Eyewash and Safety Shower: An eyewash station and safety shower must be readily
accessible in the immediate work area.[1]

Handling Procedures

¢ Avoid Inhalation and Contact: Do not breathe vapor or mist. Avoid contact with skin, eyes,
and clothing.[1][3]

e Prevent Ignition: Keep away from heat, sparks, open flames, and other ignition sources.[2][3]
[4] Use only non-sparking tools.[2][3][4]

o Peroxide Formation: Ethers like butyl ethyl ether can form explosive peroxides upon
exposure to air and light, especially during storage.[2][5] Containers should be dated upon
opening and tested for peroxides periodically.[2] If peroxide formation is suspected, do not
open or move the container and consult a safety professional.[2]

» Dispensing: When transferring, pour slowly to minimize splashing and vapor generation. Use
a bonded and grounded dispensing system.

Section 2: Storage Procedures

Proper storage of anhydrous butyl ethyl ether is critical to maintain its integrity and prevent
hazardous situations.
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» Container: Store in a tightly closed container in a dry and well-ventilated place.[1][3][4]

e Location: Store in a designated flammables storage cabinet or area, away from incompatible
materials.[2]

o Temperature: Store in a cool, well-ventilated place.[1][3][4] Recommended storage
temperatures are typically between 15°C and 30°C.[1]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[1][2][5]

 Light and Air: Protect from light and air to minimize peroxide formation.

Section 3: Quantitative Data

The following tables summarize the key quantitative data for anhydrous butyl ethyl ether.

Table 1: Physical and Chemical Properties

Property Value Reference
Molecular Formula C6H140 [1]
Molecular Weight 102.17 g/mol [1]
Appearance Colorless liquid [6]
Odor Pleasant, characteristic [6]

Not explicitly found in search

Boiling Point 92.2°C
results
Melting Point -124 °C [4]
) Not explicitly found in search
Flash Point -10 °C
results
Density 0.75 g/lcm3 at 25 °C [4]
Solubility in Water Slightly soluble [6]

Table 2: Safety and Hazard Information
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Hazard GHS Classification

Precautionary
Reference
Statement(s)

. Flammable Liquid,
Flammability Cat )
ategory

P210: Keep away
from heat, sparks,
open flames, and hot
surfaces. No smoking.
P233: Keep container
tightly closed. P240:
Ground/bond
container and
receiving equipment. 4]
P241: Use explosion-
proof
electrical/ventilating/lig
hting equipment.
P242: Use only non-
sparking tools. P243:
Take precautionary
measures against

static discharge.

. Harmful if swallowed,
Acute Toxicity (Oral)
Category 4

P264: Wash skin
thoroughly after
handling. P270: Do
not eat, drink or
smoke when using
this product. P301 +
P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell. P330:

Rinse mouth.

[4]

Eye Irritation Causes serious eye

irritation, Category 2A

P280: Wear eye [1]
protection/face

protection. P305 +

P351 + P338: IF IN
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EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. P337 + P313:
If eye irritation
persists: Get medical

advice/attention.

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/spray. P271: Use

only outdoors or in a
well-ventilated area.

P304 + P340: IF

INHALED: Remove [1]

person to fresh air and

May cause respiratory
Specific Target Organ irritation, drowsiness
Toxicity or dizziness, Category

3
keep comfortable for

breathing. P312: Call
a POISON CENTER
or doctor/physician if

you feel unwell.

Section 4: Experimental Protocols

Anhydrous butyl ethyl ether is a versatile aprotic solvent used in various organic syntheses.
Its anhydrous nature is particularly crucial in reactions involving organometallic reagents, such
as Grignard reagents.

Protocol: Grighard Reagent Formation and Reaction

Objective: To prepare a Grignard reagent using anhydrous butyl ethyl ether as a solvent and
subsequently react it with a carbonyl compound.

Materials:
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e Magnesium turnings

o Alkyl or aryl halide (e.g., bromobenzene)

e Anhydrous butyl ethyl ether

e Carbonyl compound (e.g., benzophenone)
« lodine crystal (for initiation, if necessary)

¢ Round-bottom flask with a reflux condenser and a dropping funnel (all glassware must be
oven-dried)

e Stirring apparatus
 Inert atmosphere (e.g., nitrogen or argon)
Procedure:

o Apparatus Setup: Assemble the oven-dried glassware under an inert atmosphere. Place the
magnesium turnings in the round-bottom flask.

« Initiation: Add a small crystal of iodine to the flask to activate the magnesium surface.

o Reagent Addition: Dissolve the alkyl or aryl halide in anhydrous butyl ethyl ether in the
dropping funnel. Add a small portion of this solution to the magnesium turnings.

» Reaction Initiation: The reaction is typically initiated by gentle heating or sonication. An
exothermic reaction, indicated by the boiling of the ether and the disappearance of the iodine
color, signifies the formation of the Grignard reagent.

» Grignard Reagent Formation: Once the reaction has started, add the remaining halide
solution dropwise at a rate that maintains a gentle reflux.

e Reaction with Carbonyl Compound: After the Grignard reagent has formed (the solution will
appear cloudy and grey), cool the flask in an ice bath. Dissolve the carbonyl compound in
anhydrous butyl ethyl ether and add it dropwise to the Grignard reagent with vigorous
stirring.
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e Quenching: After the addition is complete, quench the reaction by slowly adding a saturated
agueous solution of ammonium chloride.

o Workup: Extract the product with an organic solvent, wash the organic layer with brine, dry it
over an anhydrous salt (e.g., magnesium sulfate), and concentrate it under reduced
pressure.

« Purification: Purify the product by recrystallization or column chromatography.

Protocol: Williamson Ether Synthesis

Objective: To synthesize an unsymmetrical ether using an alkoxide and an alkyl halide with
anhydrous butyl ethyl ether as a solvent.

Materials:

 Alcohol (e.g., tert-butanol)

e Strong base (e.g., sodium hydride)

o Alkyl halide (e.g., ethyl iodide)

e Anhydrous butyl ethyl ether

» Round-bottom flask with a reflux condenser
o Stirring apparatus

 Inert atmosphere (e.g., nitrogen or argon)
Procedure:

o Alkoxide Formation: In a round-bottom flask under an inert atmosphere, dissolve the alcohol
in anhydrous butyl ethyl ether. Carefully add the strong base portion-wise to the solution.
The evolution of hydrogen gas indicates the formation of the alkoxide.

» Alkyl Halide Addition: Once the alkoxide formation is complete, add the alkyl halide dropwise
to the reaction mixture.
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e Reaction: Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature and quench it
by carefully adding water.

» Extraction: Extract the product with an organic solvent. Wash the organic layer with water
and brine, dry it over an anhydrous salt, and concentrate it under reduced pressure.

« Purification: Purify the resulting ether by distillation or column chromatography.

Section 5: Visualizations
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Caption: Workflow for safe handling and storage of anhydrous butyl ethyl ether.
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Caption: Signaling pathway for a Grignard reaction using anhydrous butyl ethyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146140#handling-and-storage-procedures-for-
anhydrous-butyl-ethyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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